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Compound of Interest

Compound Name: Glycocholic Acid-d5

Cat. No.: B12420304

For researchers, scientists, and drug development professionals, adherence to rigorous safety
protocols is paramount, extending beyond the bench to the proper disposal of all chemical
reagents. This guide provides essential, immediate safety and logistical information for the
proper disposal of Glycocholic Acid-d5, ensuring the safety of laboratory personnel and
compliance with environmental regulations.

Immediate Safety and Hazard Information

Glycocholic Acid-d5, a deuterated form of a bile acid, is classified with several hazards that
necessitate careful handling.[1] It is harmful if swallowed, causes skin and serious eye irritation,
and may lead to respiratory irritation.[1] Before proceeding with any disposal procedures, it is
critical to consult the Safety Data Sheet (SDS) and wear appropriate Personal Protective
Equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat. All
handling should occur in a well-ventilated area or a chemical fume hood.

Quantitative Hazard Data

For quick reference, the key hazard classifications for Glycocholic Acid-d5 are summarized
below.
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Hazard Classification GHS Code Description

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye H319: Causes serious eye

L Category 2A L

irritation irritation

Specific target organ toxicity, H335: May cause respiratory
. Category 3 o

single exposure irritation

Data sourced from MedChemExpress Safety Data Sheet.[1]

Step-by-Step Disposal Protocol

The recommended and primary method for the disposal of Glycocholic Acid-d5 is through
your institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal service.[2] Do not dispose of this chemical down the drain or in regular trash.[3]

[4]
1. Waste Segregation and Containerization:

» Do not mix Glycocholic Acid-d5 waste with other chemical waste streams unless explicitly
approved by your institution's EHS department.[2]

o Use a designated, leak-proof, and chemically compatible container for waste collection. The
original product container can be reused if it is in good condition.[3][5]

e Ensure the container has a secure, tight-fitting lid and is kept closed except when adding
waste.[6][7]

2. Labeling:
o Clearly label the waste container with the words "Hazardous Waste".[6][7]

o The label must include the full chemical name, "Glycocholic Acid-d5", the quantity of the
waste, and the date of accumulation.[2] Do not use abbreviations or chemical formulas.[7]
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. Storage:

Store the sealed and labeled waste container in a designated and secure satellite
accumulation area (SAA).[3]

This area should be at or near the point of generation and under the control of laboratory
personnel.[3]

Ensure the waste is segregated from incompatible materials.[7]
. Request for Disposal:

Once the container is full or ready for disposal, follow your institution's established
procedures to request a pickup from the EHS department or a certified hazardous waste
contractor.[2][3]

Maintain a record of the waste generated, including the chemical name and quantity.[3]
. Disposal of Empty Containers:

Empty containers that held Glycocholic Acid-d5 must be triple-rinsed with an appropriate
solvent.[7]

The rinsate from this cleaning process must be collected and treated as hazardous waste.[7]

After triple-rinsing, the container may be disposed of in the regular trash, though it is best
practice to reuse the container for compatible waste collection.[7]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Glycocholic Acid-d5.
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Caption: Disposal workflow for Glycocholic Acid-d5.
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While some Safety Data Sheets suggest incineration for disposal, this should only be carried
out by a licensed hazardous waste disposal facility.[8] In-lab neutralization is a procedure
sometimes used for corrosive wastes; however, as Glycocholic Acid-d5 is primarily an irritant
and harmful if swallowed rather than a strong acid or base, this method is not the
recommended primary disposal route. Always default to your institution's EHS guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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